Cas no 1342592-01-1 (2-(2-bromo-5-fluorophenyl)methylpyrrolidine)

• Product Name: 2-(2-bromo-5-fluorophenyl)methylpyrrolidine
• CAS No: 1342592-01-1
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 5915780
• PubChem ID: 64087704
• Update Time: 2025-05-26

2-(2-bromo-5-fluorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(2-bromo-5-fluorophenyl)methyl]-
• 2-(2-Bromo-5-fluorobenzyl)pyrrolidine
• 2-(2-bromo-5-fluorophenyl)methylpyrrolidine
• 1342592-01-1
• AKOS013404846
• EN300-1911531
• CS-0304576
• 2-[(2-bromo-5-fluorophenyl)methyl]pyrrolidine

• Inchi： 1S/C11H13BrFN/c12-11-4-3-9(13)6-8(11)7-10-2-1-5-14-10/h3-4,6,10,14H,1-2,5,7H2
• InChI Key： UXSTWBCBNTYHBQ-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1=CC(F)=CC=C1Br

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 296.3±25.0 °C(Predicted)
• pka: 10.33±0.10(Predicted)

Additional information on 2-(2-bromo-5-fluorophenyl)methylpyrrolidine

Introduction to Compound CAS No. 1342592-01-1: 2-(2-bromo-5-fluorophenyl)methylpyrrolidine

The compound CAS No. 1342592-01-1, commonly referred to as 2-(2-bromo-5-fluorophenyl)methylpyrrolidine, is a synthetic organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its pyrrolidine ring, which is a five-membered nitrogen-containing ring, and its substituted phenyl group, which introduces bromine and fluorine atoms at specific positions. The combination of these structural features makes it a versatile molecule with potential applications in drug discovery and development.

The chemical structure of 2-(2-bromo-5-fluorophenyl)methylpyrrolidine consists of a pyrrolidine core, which is known for its stability and ability to form hydrogen bonds, and a substituted phenyl group attached via a methylene bridge. The bromine and fluorine atoms on the phenyl ring contribute to the molecule's electronic properties, making it an interesting candidate for various biological assays. Recent studies have explored its potential as a lead compound in the development of novel therapeutic agents, particularly in the treatment of cancer and neurodegenerative diseases.

One of the key aspects of this compound is its ability to modulate cellular signaling pathways. Research has shown that 2-(2-bromo-5-fluorophenyl)methylpyrrolidine can interact with specific protein targets, such as kinases and receptors, which are critical in disease progression. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against a panel of kinases associated with cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological properties, the synthesis of CAS No. 1342592-01-1 has been optimized through various methodologies. Traditional approaches involve multi-step synthesis routes, including nucleophilic aromatic substitution and cyclization reactions. However, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are essential for preclinical studies. These improvements in synthetic methodology have significantly enhanced the feasibility of large-scale production and subsequent biological testing.

The pharmacokinetic profile of 2-(2-bromo-5-fluorophenyl)methylpyrrolidine has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for systemic administration. Furthermore, its metabolic stability has been evaluated in vitro using liver microsomes from various species, revealing that it undergoes minimal phase I metabolism and retains its bioactivity over extended periods.

Beyond its direct application as a therapeutic agent, this compound serves as a valuable tool in drug discovery research. Its structural versatility allows for further modification to enhance potency, selectivity, and pharmacokinetic properties. For example, researchers have explored the substitution of bromine with other halogens or functional groups to investigate their effects on biological activity. These studies have provided valuable insights into the structure-activity relationships (SAR) of this class of compounds.

In conclusion, CAS No. 1342592-01-1, or 2-(2-bromo-5-fluorophenyl)methylpyrrolidine, represents a promising lead compound with significant potential in drug discovery and development. Its unique chemical structure, combined with favorable pharmacokinetic properties and potent biological activity, positions it as a key candidate for further exploration in preclinical studies. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic interventions across various disease states.